Cas no 1369332-27-3 (2-{2-methyl-7H-pyrrolo2,3-dpyrimidin-5-yl}acetic acid)

• Product Name: 2-{2-methyl-7H-pyrrolo2,3-dpyrimidin-5-yl}acetic acid
• CAS No: 1369332-27-3
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD22062231
• CID: 5684504
• PubChem ID: 82403624
• Update Time: 2023-11-24

2-{2-methyl-7H-pyrrolo2,3-dpyrimidin-5-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 1369332-27-3
• EN300-26296213
• 2-{2-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}acetic acid
• 7H-Pyrrolo[2,3-d]pyrimidine-5-acetic acid, 2-methyl-
• 2-{2-methyl-7H-pyrrolo2,3-dpyrimidin-5-yl}acetic acid

• MDL： MFCD22062231
• Inchi： 1S/C9H9N3O2/c1-5-10-4-7-6(2-8(13)14)3-11-9(7)12-5/h3-4H,2H2,1H3,(H,13,14)(H,10,11,12)
• InChI Key： KCUDCOWXROSJKY-UHFFFAOYSA-N
• SMILES： OC(CC1=CNC2C1=CN=C(C)N=2)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• pka: 3.37±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines